Methyl 4-((4-methylthiophene-2-carboxamido)methyl)piperidine-1-carboxylate

• IUPAC Name: methyl 4-[[(4-methylthiophene-2-carbonyl)amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C14H20N2O3S/c1-10-7-12(20-9-10)13(17)15-8-11-3-5-16(6-4-11)14(18)19-2/h7,9,11H,3-6,8H2,1-2H3,(H,15,17)
• InChI Key: CXAUIMAMKYNSCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NCC2CCN(CC2)C(=O)OC
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

Methyl 4-((4-methylthiophene-2-carboxamido)methyl)piperidine-1-carboxylate, also known as MTCP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTCP is a piperidine-based compound that possesses several unique properties, making it an attractive candidate for research purposes.

Scientific Research Applications

• Synthesis and Electrochemical Properties : A study by Krauze et al. (2004) focused on synthesizing nitriles of 4-aryl-5-ethoxycarbonyl-2-methylthio-1,4-dihydropyridine-3-carboxylic acid and investigated their cardiovascular activity and electrochemical oxidation. These compounds were obtained using multicomponent synthesis involving piperidine and methyl iodide, demonstrating a "green" and efficient method (Krauze et al., 2004).

• Aromatic Nucleophilic Substitution Catalysis : Consiglio et al. (1981) studied the kinetics of piperidine-substitution in certain compounds, revealing catalysis by both piperidine and methoxide. This work contributes to understanding the specific base-general acid mechanism for base catalysis in these reactions (Consiglio et al., 1981).

• Inhibitors in Nitric Oxide Synthase : Connolly et al. (2004) discovered that N-substitution, such as with 4-piperidine carbamate or amide, in certain aminopyridines leads to potent and selective inducible nitric oxide synthase inhibition. This finding has implications for targeted therapeutic interventions (Connolly et al., 2004).

• Anticonvulsant Enaminones Study : Kubicki et al. (2000) conducted crystal structure analysis on anticonvulsant enaminones, including a compound with a structure similar to methyl 4-((4-methylthiophene-2-carboxamido)methyl)piperidine-1-carboxylate. Their work contributed to understanding the molecular structure and interactions involved in these compounds (Kubicki et al., 2000).

• Biological Activity and Crystal Structure of Piperidine Derivatives : Shahzadi et al. (2008) explored the synthesis, spectroscopy, and biological activity of a 4-methylpiperidine derivative, providing insights into its antimicrobial properties against various pathogens (Shahzadi et al., 2008).